Cas no 445-04-5 (4-Amino-3-(trifluoromethyl)phenol)

4-Amino-3-(trifluoromethyl)phenol is a fluorinated aromatic compound featuring both an amino and a hydroxyl group on a benzene ring, with a trifluoromethyl substituent at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amino and hydroxyl functionalities provide reactive sites for further derivatization. Its high purity and consistent quality ensure reliable performance in coupling reactions, heterocycle formation, and other fine chemical applications. The compound is particularly useful in the development of bioactive molecules, where fluorine incorporation is critical for optimizing potency and pharmacokinetics.
4-Amino-3-(trifluoromethyl)phenol structure
445-04-5 structure
Product Name:4-Amino-3-(trifluoromethyl)phenol
CAS No:445-04-5
MF:C7H6F3NO
MW:177.12385225296
MDL:MFCD01862068
CID:830105
PubChem ID:14692834
Update Time:2025-05-26

4-Amino-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-(trifluoromethyl)phenol
    • 2-Amino-5-hydroxybenzotrifluoride
    • PubChem4551
    • 3-trifluoromethyl-4-aminophenol
    • 4-amino-3-trifluoromethylphenol
    • 2-Amino-5-hydroxybenzotrifluorid
    • VORRYOXJWMUREO-UHFFFAOYSA-N
    • 3-(Trifluoromethyl)-4-aminophenol
    • 4-amino-3-(trifluoromethyl) phenol
    • SBB089231
    • 6140AB
    • 4-Hydroxy-2-(trifluoromethyl)aniline
    • Phenol, 4-amino-3-(trifluoromethyl)-
    • MB02116
    • SY106954
    • A
    • 4-Amino-3-(trifluoromethyl)phenol, 4-Hydroxy-2-(trifluoromethyl)aniline
    • EN300-198355
    • MFCD01862068
    • DS-12536
    • DTXSID90563073
    • F2108-0261
    • AKOS005208129
    • 445-04-5
    • SCHEMBL282399
    • CS-W005845
    • NS00003972
    • DB-070565
    • MDL: MFCD01862068
    • Inchi: 1S/C7H6F3NO/c8-7(9,10)5-3-4(12)1-2-6(5)11/h1-3,12H,11H2
    • InChI Key: VORRYOXJWMUREO-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1N)O)(F)F

Computed Properties

  • Exact Mass: 177.04000
  • Monoisotopic Mass: 177.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 158 ºC
  • Boiling Point: 275.9±40.0 ºC (760 Torr),
  • Flash Point: 120.7±27.3 ºC,
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),
  • PSA: 46.25000
  • LogP: 2.57440

4-Amino-3-(trifluoromethyl)phenol Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Amino-3-(trifluoromethyl)phenol Pricemore >>

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